Cas no 114351-84-7 (3-(3-acetyl-2-oxooxolan-3-yl)propanal)

• Product Name: 3-(3-acetyl-2-oxooxolan-3-yl)propanal
• CAS No: 114351-84-7
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 2612724
• PubChem ID: 14491909
• Update Time: 2025-04-21

3-(3-acetyl-2-oxooxolan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetyl-2-oxooxolan-3-yl)propanal
• DTXSID10560923
• 114351-84-7

• Inchi： 1S/C9H12O4/c1-7(11)9(3-2-5-10)4-6-13-8(9)12/h5H,2-4,6H2,1H3
• InChI Key： PTHHGJNTIDYWGQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)(CCC=O)CC1)=O

Computed Properties

• Exact Mass: 184.07355886Da
• Monoisotopic Mass: 184.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.4Ų